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For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate flame retardant is critical in the development of safer materials

across a multitude of industries. Among the halogen-free options, aluminum hydroxide (ATH)

and magnesium hydroxide (MH) are two of the most widely utilized mineral-based flame

retardants. This guide provides an objective comparison of their efficacy, supported by

experimental data, to aid in the selection process for research and development applications.

Physical and Chemical Properties
Both aluminum hydroxide and magnesium hydroxide function as flame retardants through

endothermic decomposition, releasing water vapor and forming a protective mineral layer.

However, they possess distinct thermal properties that dictate their suitability for different

polymer processing temperatures and applications.

Property
Aluminum Hydroxide
(ATH)

Magnesium Hydroxide
(MH)

Chemical Formula Al(OH)₃ Mg(OH)₂

Decomposition Temperature ~180-230°C[1][2][3] ~330-340°C[4][5][6]

Heat of Decomposition ~1050-1051 J/g[1][2][3][4] ~1316-1389 J/g[1][2][3][4]

Water Release ~34.6% ~31%
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Magnesium hydroxide's higher decomposition temperature makes it suitable for polymers that

require higher processing temperatures, preventing premature decomposition of the flame

retardant during manufacturing.[5] Furthermore, MH absorbs more heat during decomposition,

which can contribute to improved flame retardant efficiency.[4][6]

Flame Retardant Efficacy: A Quantitative
Comparison
The performance of ATH and MH as flame retardants is commonly evaluated using tests such

as the Limiting Oxygen Index (LOI), which measures the minimum oxygen concentration

required to support combustion, and cone calorimetry, which provides data on heat release

rates, smoke production, and other combustion parameters.

Limiting Oxygen Index (LOI)
A higher LOI value indicates better flame retardancy. The following table summarizes

comparative LOI data for ATH and MH in various polymer systems.

Polymer
System

Filler Loading LOI (%) - ATH LOI (%) - MH Reference

SEBS-based

composites
65 wt.% > MH - [7]

EVA/LDPE - 40 - [8]

EVA -

Increased from

18.3% to 34.3%

with ATH/MH

combination

- [9]

In a study on SEBS-based composites, the LOI values for the ATH system were higher than

those for MH at the same loading level.[7]

Cone Calorimetry
Cone calorimetry is a powerful tool for assessing the fire behavior of materials. Key parameters

include the peak heat release rate (pHRR), total heat release (THR), and time to ignition (TTI).
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A lower pHRR and THR, and a longer TTI, are indicative of better flame retardancy.

Polymer
System

Filler
pHRR
(kW/m²)

THR
(MJ/m²)

Smoke
Production

Reference

Paraffin/HDP

E/EG
ATH & MH

655.9 (from

1570.2)
Reduced Suppressed [9]

EVA MH
228 (from

1860)
- - [10]

EVA ATH/LDH
58%

reduction
- - [11]

In a study involving paraffin/HDPE composites, the addition of a combination of MH and ATH

significantly reduced the peak heat release rate from 1570.2 kW/m² to 655.9 kW/m² and

suppressed smoke generation.[9] Another study on EVA composites showed that MH reduced

the pHRR from 1860 kW/m² to as low as 228 kW/m².[10]

Mechanisms of Action
The flame retardant mechanisms of both aluminum hydroxide and magnesium hydroxide are

primarily based on physical actions in the condensed and gas phases.

Condensed Phase Mechanism
Upon heating, both hydroxides decompose endothermically, absorbing heat from the polymer

and cooling the material.[4][6] This is followed by the formation of a protective layer of

aluminum oxide (Al₂O₃) or magnesium oxide (MgO) on the surface of the material.[2] This layer

acts as a physical barrier, insulating the polymer from the heat source and preventing the

release of flammable volatiles.[4]

Gas Phase Mechanism
The decomposition of ATH and MH releases significant amounts of water vapor.[4][6] This

water vapor dilutes the flammable gases and oxygen in the surrounding atmosphere, thereby

inhibiting combustion.[4]
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Caption: Flame retardant mechanism of metal hydroxides.

Experimental Protocols
Standardized testing procedures are crucial for the accurate and reproducible evaluation of

flame retardant efficacy.

Limiting Oxygen Index (LOI) - ASTM D2863
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a plastic specimen.[12][13][14]

Methodology:

A small, vertically oriented test specimen is placed in a transparent glass chimney.[15][16]

A controlled mixture of oxygen and nitrogen is introduced from the bottom of the chimney.[15]

The top of the specimen is ignited with a flame.[15]
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The oxygen concentration in the gas mixture is systematically varied until the minimum

concentration that sustains combustion is determined.[12][16]

Sample Preparation

Vertical Placement in Chimney

Introduce O2/N2 Mixture

Ignite Sample

Observe Combustion

Adjust O2 Concentration

Continue Test

Record LOI Value

Combustion Sustained

Click to download full resolution via product page

Caption: Experimental workflow for LOI testing.
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Thermogravimetric Analysis (TGA) - ASTM E1131 / ISO
11358
Objective: To measure the change in mass of a sample as a function of temperature in a

controlled atmosphere. This provides information on thermal stability and decomposition

temperatures.[17][18][19]

Methodology:

A small, precisely weighed sample (typically 10-20 mg) is placed in a sample pan within the

TGA instrument.[20][21]

The sample is heated at a controlled rate (e.g., 10°C/min) in a specific atmosphere (e.g.,

nitrogen or air).[20][21]

The instrument continuously records the sample's weight as the temperature increases.[17]

The resulting data is plotted as a weight loss versus temperature curve, from which the onset

of decomposition and other thermal events can be determined.[20]

Cone Calorimetry - ISO 5660 / ASTM E1354
Objective: To measure the heat release rate and other combustion properties of a material

when exposed to a controlled level of radiant heat.[22][23][24][25]

Methodology:

A flat, square specimen (typically 100x100 mm) is placed horizontally under a conical radiant

heater.[22]

The specimen is exposed to a set heat flux (e.g., 50 kW/m²).[22]

A spark igniter is used to ignite the flammable gases released by the material.[24]

The instrument measures the oxygen concentration in the exhaust gas stream to calculate

the heat release rate based on the principle of oxygen consumption.[24] Other parameters

such as mass loss, time to ignition, and smoke production are also recorded.[25]
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Conclusion
Both aluminum hydroxide and magnesium hydroxide are effective halogen-free flame

retardants that operate through similar mechanisms. The primary distinction lies in their thermal

stability, with magnesium hydroxide being suitable for a wider range of polymers due to its

higher decomposition temperature.[5] The choice between ATH and MH will ultimately depend

on the specific polymer system, processing conditions, and desired flame retardancy

performance. For applications requiring higher processing temperatures, MH is the preferred

option. In some cases, a combination of both hydroxides may offer synergistic effects.[9] This

guide provides the foundational data and experimental context to assist researchers in making

an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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